2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-methoxy-6-(1-methylethyl)-, ethyl ester

• Molecular Formula: C19H22O5
• Molecular Weight: 330.4 g/mol
• IUPAC Name: ethyl 4-acetyloxy-8-methoxy-6-propan-2-ylnaphthalene-2-carboxylate
• InChI: InChI=1S/C19H22O5/c1-6-23-19(21)14-8-15-16(18(10-14)24-12(4)20)7-13(11(2)3)9-17(15)22-5/h7-11H,6H2,1-5H3
• InChI Key: LBTFEGFRYWPCSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C(C=C2OC)C(C)C)C(=C1)OC(=O)C

Description

This compound is a polyfunctional naphthalene derivative with a 2-naphthalenecarboxylic acid backbone esterified with an ethyl group. Key structural features include:

• 8-Methoxy group: Enhances electron density on the aromatic ring, influencing solubility and chemical stability.
• 6-(1-Methylethyl) group (isopropyl): Imparts steric bulk and lipophilicity, which may affect bioavailability or interaction with biological targets.
• Ethyl ester: Common in prodrug design, as ester groups can modulate solubility and metabolic stability .

Potential applications align with structurally related compounds, including use as synthetic intermediates, pharmacological probes, or reference standards in analytical chemistry .

Biological Activity

2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-methoxy-6-(1-methylethyl)-, ethyl ester is a complex organic compound that belongs to the family of naphthalene derivatives. Its unique structure, characterized by a naphthalene backbone with various functional groups, suggests significant potential for biological activity. This article explores its biological properties, including antimicrobial, antioxidant, and anticancer activities.

Chemical Structure and Properties

The compound has the molecular formula $C_{20}H_{24}O_5$ and a molecular weight of approximately 344.4 g/mol. The structural features include:

• A naphthalene ring which enhances its hydrophobicity.
• An acetyloxy group at position 4.
• A methoxy group at position 8.
• An isopropyl group at position 6.

These substituents are crucial for its biological interactions and activities.

Antimicrobial Activity

Research indicates that naphthalene derivatives exhibit notable antimicrobial properties. For instance:

• Study Findings : In vitro tests have shown that compounds similar to 2-naphthalenecarboxylic acid derivatives can inhibit the growth of various bacteria and fungi. The presence of the acetyloxy and methoxy functional groups is believed to enhance this activity by increasing membrane permeability of microbial cells.

Antioxidant Activity

Antioxidant properties are essential for combating oxidative stress in biological systems:

• Mechanism : The compound's ability to scavenge free radicals has been demonstrated through assays such as DPPH radical scavenging. This activity is attributed to the electron-donating ability of the methoxy group.
• Comparative Analysis : A comparative study showed that similar naphthalene derivatives exhibited varying levels of antioxidant activity depending on their substituents. The presence of acetoxy groups was linked to increased radical scavenging capabilities.

Anticancer Activity

The anticancer potential of naphthalene derivatives has been explored in various studies:

• Case Study : A study investigated the effects of related compounds on cancer cell lines, revealing that they can induce apoptosis in tumor cells. This effect is hypothesized to be mediated through the modulation of signaling pathways involved in cell survival and proliferation .
• Mechanistic Insights : The compound may influence mitochondrial function and reactive oxygen species (ROS) production, contributing to its cytotoxic effects against cancer cells .

Data Table: Summary of Biological Activities

Activity Type	Mechanism/Effect	Reference
Antimicrobial	Inhibition of bacterial/fungal growth
Antioxidant	Free radical scavenging
Anticancer	Induction of apoptosis

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional distinctions between the target compound and its analogues:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Applications
Target: 2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-methoxy-6-(1-methylethyl)-, ethyl ester	Likely C₁₉H₂₂O₅	4-Acetyloxy, 8-methoxy, 6-isopropyl	~330 (estimated)	Intermediate, pharmacological research
Ethyl 4-acetoxy-6-chloro-5,8-dimethoxy-2-naphthoate	C₁₇H₁₇ClO₆	4-Acetyloxy, 6-chloro, 5-methoxy, 8-methoxy	352.767	Synthetic intermediate
4-(Acetyloxy)-7,8-dimethoxy-2-naphthalenecarboxylic acid methyl ester	C₁₇H₁₈O₇	4-Acetyloxy, 7-methoxy, 8-methoxy, methyl ester	~334 (estimated)	Reference standard, fine chemicals
2-Naphthalenecarboxylic acid, 4-(acetyloxy)-6-nitro-, ethyl ester	C₁₆H₁₅NO₆	4-Acetyloxy, 6-nitro	~317 (estimated)	Potential intermediates

Structural and Functional Analysis:

Substituent Diversity :

• The target compound uniquely combines isopropyl (electron-donating, lipophilic) and methoxy (electron-donating) groups, contrasting with chloro (electron-withdrawing) in and nitro (strongly electron-withdrawing) in . These differences influence reactivity and solubility.
• Methyl vs. ethyl esters : Methyl esters (e.g., ) generally exhibit lower hydrolytic stability compared to ethyl esters due to reduced steric hindrance .

Applications: Chlorinated derivatives (e.g., ) are favored in synthetic chemistry for further functionalization, while nitro-substituted compounds (e.g., ) may serve as precursors for amine derivatives.

Limitations: